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Compound of Interest

Compound Name:
Benzoic acid, 5-amino-2-

(pentyloxy)-

CAS No.: 13737-91-2

Cat. No.: B1666661

Get Quote

Executive Summary & Chemical Identity
This guide serves as an advanced technical supplement to a standard Safety Data Sheet

(SDS). While standard SDSs provide regulatory compliance data, this document interprets that

data for practical application in drug discovery and material science workflows.

2-Pentyloxy-5-aminobenzoic acid is a bifunctional intermediate characterized by an electron-

rich aniline moiety and a lipophilic pentyloxy tail. It is primarily utilized in the synthesis of

ferroelectric liquid crystals, azo dyes, and as a pharmacophore in benzamide-based

pharmaceutical intermediates (e.g., PARP inhibitors or gastroprokinetic agents).
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Property Specification

Chemical Name 5-Amino-2-(pentyloxy)benzoic acid

Common Synonyms
5-Amino-2-pentoxybenzoic acid; 2-Pentyloxy-5-

carboxyaniline

Molecular Formula

Molecular Weight 223.27 g/mol

CAS Number

Note: Specific isomer often custom synthesized.

[1] Analogous to 61566-63-0 (4-amino isomer).

[2]

Physical State Solid (Powder/Crystalline)

Color Off-white to beige (Darkens upon oxidation)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water.

Hazard Identification & GHS Classification (SAR
Analysis)
Note: As a specialized intermediate, specific toxicological data is often limited.[3] The following

classification is based on Structure-Activity Relationship (SAR) "read-across" from homologous

aminobenzoic acids (e.g., Mesalamine, 4-amino-2-pentyloxybenzoic acid).

GHS Label Elements
Signal Word:WARNING[4]
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Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat 2

Causes skin irritation.

[3][5][6]
H315

Eye Damage/Irritation Cat 2A
Causes serious eye

irritation.[3][4][6][7][8]
H319

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.[3][4][7][8]
H335

Sensitization (Skin) Cat 1

May cause an allergic

skin reaction (Amine

moiety).

H317

The "Why" Behind the Hazards (Mechanistic Safety)
The Amino Group (

): Primary aromatic amines are notorious sensitizers. They can form haptens by reacting with
skin proteins, leading to allergic contact dermatitis.

The Pentyloxy Chain (

): This lipophilic tail significantly increases the molecule's ability to penetrate the stratum
corneum (outer skin layer) compared to simple aminobenzoic acid. Result: Enhanced
systemic absorption potential.

The Carboxylic Acid (

): Provides local acidity, contributing to eye and mucosal irritation upon contact.

Structural Reactivity & Handling Logic
To handle this compound safely, one must understand its reactivity profile. The following

diagram illustrates the "Hazard Zones" within the molecule.
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2-Pentyloxy-5-Aminobenzoic Acid
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(Nucleophilic)
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(Electrophilic/Acidic)

Risk: Rapid Oxidation
(Browns in air)

 Requires Inert Gas

Risk: Skin Permeation
(Carrier Effect)

 Requires Nitrile Gloves

Risk: pH Irritation
(Eye/Mucosa)

 Requires Goggles
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Figure 1: Structural Reactivity Map mapping functional groups to specific safety protocols.

Experimental Protocols & Safe Handling
Storage & Stability Workflow
The primary instability mode is oxidative degradation of the amino group, turning the white

powder to a purple/black tar.

Atmosphere: Store under Argon or Nitrogen blanket.

Temperature: Refrigerate (

) to slow oxidation kinetics.

Container: Amber glass (light sensitive).

Handling Workflow (Step-by-Step)
Objective: Safely weigh and transfer 5.0g of reagent for a coupling reaction.

PPE Setup:

Respiratory: N95 or P100 respirator (powder form is an inhalation hazard).
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Dermal: Double-gloving recommended. Inner: Latex (tactile); Outer: Nitrile (chemical

resistance). The pentyloxy group degrades latex over time.

Eyes: Chemical splash goggles.

Weighing (Inside Fume Hood):

Do not weigh on an open bench.

Use an anti-static gun if the powder is fluffy/charged to prevent dispersal.

Pre-flush the receiving vessel with Nitrogen.

Solubilization:

Add solvent (e.g., DCM or DMF) slowly.

Caution: If neutralizing the acid moiety with a base (e.g.,

or

), gas evolution (

or

) will occur. Vent appropriately.

Waste Disposal:

Segregate as Halogen-Free Organic Waste.

Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream; risk of exothermic

decomposition.

Emergency Response Logic
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Scenario Immediate Action Scientific Rationale

Skin Contact
Wash with soap/water for 15

min.

Lipophilic tail aids absorption;

immediate surfactant use

(soap) is critical to strip it from

skin lipids.

Eye Contact Rinse for 15 min; Lift eyelids.

Acidic nature causes

immediate protein denaturation

in the cornea.

Inhalation
Move to fresh air; Oxygen if

needed.

Amines can cause

bronchospasm; monitor for

delayed pulmonary edema.

Spill (Solid)
Dampen with PEG-400 or

water, then sweep.

Dampening prevents dust

generation (inhalation hazard).

Synthesis Context: The "Application Scientist"
Perspective
When using this molecule in synthesis (e.g., amide coupling or diazotization), standard

protocols must be adjusted for its specific properties.

Diazotization (Azo Dye/Sandmeyer Reaction)
If converting the amine to a diazonium salt:

Temperature Control: Maintain

. The electron-donating pentyloxy group stabilizes the diazonium intermediate slightly, but
thermal decomposition is still rapid and exothermic.

Acidity: Ensure strong acidic conditions (

) to prevent coupling with itself (self-polymerization).

Acylation (Amide Formation)[10]
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Selectivity: The amine is more nucleophilic than the carboxylic acid (unless the acid is

activated).

Scavenging: Use a non-nucleophilic base (DIPEA) to scavenge protons. Pyridine usage

requires caution as it may solubilize the product too well, making workup difficult.

Start: Reagent Retrieval

Visual QC:
Is it Dark/Black?

Reject:
Oxidized Product

Yes (Degraded)

Proceed:
Weigh in Hood
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Solubilization:
(DCM/DMF)
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Disposal:
Organic Stream

 Post-Reaction
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Figure 2: Operational decision tree for handling sensitive aminobenzoic derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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